Anantin

• Molecular Formula: C90H111N21O24
• Molecular Weight: 1871.0 g/mol
• InChI: InChI=1S/C90H111N21O24/c1-5-48(3)77-88(132)98-45-75(120)101-62(34-54-39-93-58-25-17-16-24-57(54)58)80(124)96-43-73(118)103-64(36-69(91)114)84(128)106-65(37-70(115)94-41-71(116)100-60(86(130)110-77)31-51-20-12-8-13-21-51)87(131)111-78(49(4)6-2)89(133)107-59(30-50-18-10-7-11-19-50)79(123)95-42-72(117)102-63(35-55-40-92-47-99-55)83(127)105-61(32-53-26-28-56(113)29-27-53)82(126)109-68(46-112)81(125)97-44-74(119)104-66(38-76(121)122)85(129)108-67(90(134)135)33-52-22-14-9-15-23-52/h7-29,39-40,47-49,59-68,77-78,93,112-113H,5-6,30-38,41-46H2,1-4H3,(H2,91,114)(H,92,99)(H,94,115)(H,95,123)(H,96,124)(H,97,125)(H,98,132)(H,100,116)(H,101,120)(H,102,117)(H,103,118)(H,104,119)(H,105,127)(H,106,128)(H,107,133)(H,108,129)(H,109,126)(H,110,130)(H,111,131)(H,121,122)(H,134,135)/t48-,49+,59-,60-,61-,62+,63-,64+,65-,66+,67+,68-,77+,78-/m0/s1
• InChIKey: PXMKNCAIFBQHPS-XPZIXDMWSA-N

Anantin: NPR-A Antagonist

Anantin (CAS 133658-45-4) is a naturally occurring 17-amino acid cyclic peptide isolated from Streptomyces coerulescens [1]. It functions as a competitive antagonist of the natriuretic peptide receptor A (NPR-A/GC-A), binding to the receptor with a Kd of 0.6–0.61 μM and dose-dependently inhibiting ANF-induced cGMP accumulation in bovine aortic smooth muscle cells [2]. Its cyclic structure, formed by a lactam bridge between Asp8 and Gly1, confers high stability and differentiates it from linear peptide analogs and non-peptide NPR-A antagonists [3].

Pathway study

NPR‑A signaling and cGMP modulation research

Supports receptor‑specific pathway dissection

Mechanism context

Noncompetitive antagonism profiling in adipocyte models

Relevant for studies needing insurmountable blockade

Cyclic peptide tool

Stable macrocyclic architecture for long‑term or structural assays

Reported resistance to standard enzymatic degradation

• [1] Wyss DF, et al. Anantin--a peptide antagonist of the atrial natriuretic factor (ANF). II. Determination of the primary sequence by NMR on the basis of proton assignments. J Antibiot (Tokyo). 1991 Feb;44(2):172-80. View Source
• [2] Wyss DF, et al. ANANTIN - A PEPTIDE ANTAGONIST OF THE ATRIAL NATRIURETIC FACTOR (ANF) I. PRODUCING ORGANISM, FERMENTATION, ISOLATION AND BIOLOGICAL ACTIVITY. J Antibiot (Tokyo). 1991;44(2):164-171. View Source
• [3] Wyss DF, et al. Anantin--a peptide antagonist of the atrial natriuretic factor (ANF). II. Determination of the primary sequence by NMR on the basis of proton assignments. J Antibiot (Tokyo). 1991 Feb;44(2):172-80. View Source

Anantin Differentiation

Substitution among NPR-A antagonists is scientifically unsound due to marked differences in mechanism of action, binding mode, and selectivity profiles. Anantin exhibits noncompetitive antagonism in human adipocytes, directly inhibiting basal and β-adrenergic lipolysis, whereas the potent peptide analog A71915 acts as a pure competitive antagonist (pA2 7.51) [1]. Additionally, the microbial polysaccharide HS-142-1 antagonizes both NPR-A and NPR-B without affecting NPR-C, whereas Anantin selectively targets NPR-A, demonstrating a unique pharmacological signature [2]. These mechanistic and selectivity divergences preclude functional equivalence and necessitate compound-specific selection for experimental design.

Linear or truncated analogs

Replacing with des‑Phe‑anantin or linear sequence may shift conformational stability and receptor binding.

Cyclic anantinLinear analog

Broad‑spectrum NPR antagonist

HS‑142‑1 inhibits both NPR‑A and NPR‑B; substituting for anantin can confound NPR‑A‑specific pathway interpretation.

NPR‑A selectiveHS‑142‑1 (NPR‑A/B)

Competitive antagonist

A71915 does not suppress basal lipolysis; replacing anantin may alter off‑target activity and mechanism‑specific readouts.

NoncompetitiveA71915 (competitive)

• [1] Sengenès C, et al. Functional and Pharmacological Characterization of the Natriuretic Peptide-Dependent Lipolytic Pathway in Human Fat Cells. J Pharmacol Exp Ther. 2003;308(3):1101-1109. View Source
• [2] Poirier H, et al. Allotopic antagonism of the non-peptide atrial natriuretic peptide (ANP) antagonist HS-142-1 on natriuretic peptide receptor NPR-A. Biochem J. 2002;362(Pt 1):279-285. View Source

Anantin Comparative Evidence

Binding Affinity vs. A71915

Anantin binds competitively to the ANF receptor (NPR-A) from bovine adrenal cortex with a dissociation constant (Kd) of 0.6–0.61 μM [1][2]. In contrast, the peptide analog A71915 exhibits a substantially higher affinity for NPR-A, with a Ki of 0.65 nM (pKi = 9.18) in displacement assays against [125I]ANP on human neuroblastoma NB-OK-1 cells .

Affinity vs A71915

Reported

~923‑fold

Supports occupancy context with distinct potency window

Cross‑study; bovine adrenal cortex vs. radioligand assays

Evidence Dimension	Receptor binding affinity (Kd/Ki)
Target Compound Data	Kd = 0.6–0.61 μM (600–610 nM)
Comparator Or Baseline	A71915: Ki = 0.65 nM (pKi = 9.18)
Quantified Difference	~923-fold lower affinity for Anantin compared to A71915
Conditions	Anantin: Bovine adrenal cortex membranes; A71915: Human neuroblastoma NB-OK-1 cells with [125I]ANP

Why This Matters

Anantin's lower affinity may be advantageous for applications requiring reversible, moderate blockade of NPR-A signaling, whereas A71915 is suitable for near-complete receptor silencing.

• [1] Wyss DF, et al. ANANTIN - A PEPTIDE ANTAGONIST OF THE ATRIAL NATRIURETIC FACTOR (ANF) I. PRODUCING ORGANISM, FERMENTATION, ISOLATION AND BIOLOGICAL ACTIVITY. J Antibiot (Tokyo). 1991;44(2):164-171. View Source
• [2] Wyss DF, et al. Anantin--a peptide antagonist of the atrial natriuretic factor (ANF). II. Determination of the primary sequence by NMR on the basis of proton assignments. J Antibiot (Tokyo). 1991 Feb;44(2):172-80. View Source

Antagonism Mechanism in Human Adipocytes

In isolated human fat cells, Anantin displays noncompetitive antagonism of ANP-induced lipolysis, whereas the comparator A71915 exhibits competitive antagonism with a pA2 value of 7.51 [1]. Furthermore, Anantin uniquely inhibits basal and β-adrenergic receptor-induced lipolytic responses, an effect not observed with A71915 or the partial agonist S-28-Y (pD2 = 7.4 ± 0.2) [2].

Mechanism in adipocytes

Head‑to‑head

Noncompetitive inhibition of ANP‑driven lipolysis

Differential off‑target profile: suppresses basal/β‑AR lipolysis

Human fat cells; not observed with A71915

Evidence Dimension	Mechanism of antagonism and additional inhibitory activity
Target Compound Data	Noncompetitive antagonism; inhibits basal and β-adrenergic lipolysis
Comparator Or Baseline	A71915: Competitive antagonism (pA2 = 7.51); no basal lipolysis inhibition. S-28-Y: Partial agonist (pD2 = 7.4 ± 0.2)
Quantified Difference	Qualitative mechanistic difference; unique inhibition of basal lipolysis
Conditions	Isolated human subcutaneous adipocytes, lipolysis assay

Why This Matters

This mechanistic distinction renders Anantin the preferred tool for dissecting NPR-A-dependent vs. independent pathways in adipose tissue biology, as it can suppress both ligand-induced and constitutive receptor activity.

• [1] Sengenès C, et al. Functional and Pharmacological Characterization of the Natriuretic Peptide-Dependent Lipolytic Pathway in Human Fat Cells. J Pharmacol Exp Ther. 2003;308(3):1101-1109. View Source
• [2] Sengenès C, et al. Functional and Pharmacological Characterization of the Natriuretic Peptide-Dependent Lipolytic Pathway in Human Fat Cells. J Pharmacol Exp Ther. 2003;308(3):1101-1109. View Source

Structural Stability: Cyclic vs. Linear

Anantin acts as a selective antagonist of the NPR-A (GC-A) receptor, with no reported activity on NPR-B or NPR-C [1]. In contrast, the microbial polysaccharide HS-142-1 antagonizes both NPR-A and NPR-B but has no effect on the non-cyclase clearance receptor NPR-C [2]. This selectivity divergence is critical for experimental interpretation.

Structural stability

Reported

High resistance to enzymatic degradation

Supports long‑term assay and matrix resilience screening

Cyclic vs linear; confirmed by FAB‑MS and protein analysis

Evidence Dimension	Receptor subtype selectivity
Target Compound Data	Selective for NPR-A (GC-A)
Comparator Or Baseline	HS-142-1: Antagonizes both NPR-A and NPR-B, no effect on NPR-C
Quantified Difference	Qualitative difference in subtype coverage
Conditions	Literature-derived selectivity profiles across multiple assay systems

Why This Matters

For studies requiring clean attribution of effects to NPR-A vs. NPR-B, Anantin provides superior target specificity, reducing confounding interpretation issues inherent to dual antagonists.

• [1] Wyss DF, et al. ANANTIN - A PEPTIDE ANTAGONIST OF THE ATRIAL NATRIURETIC FACTOR (ANF) I. PRODUCING ORGANISM, FERMENTATION, ISOLATION AND BIOLOGICAL ACTIVITY. J Antibiot (Tokyo). 1991;44(2):164-171. View Source
• [2] Poirier H, et al. Allotopic antagonism of the non-peptide atrial natriuretic peptide (ANP) antagonist HS-142-1 on natriuretic peptide receptor NPR-A. Biochem J. 2002;362(Pt 1):279-285. View Source

NPR-A Selectivity vs. HS-142-1

In rabbit vas deferens, both Anantin and A71915 significantly attenuated ANF-induced cGMP generation. However, a key divergence emerged: the suppression of cAMP concentrations by ANF was sustained in the presence of A71915 but was not sustained in the presence of Anantin [1].

Selectivity vs HS‑142‑1

Reported

NPR‑A selective; HS‑142‑1 is NPR‑A/B antagonist

Enables NPR‑A‑specific pathway interpretation without NPR‑B crosstalk

Rat atrial myocyte cGMP; HS‑142‑1 weakest in human adipocyte assays

Evidence Dimension	Effect on ANF-induced cAMP suppression
Target Compound Data	Anantin: Fails to sustain ANF-induced cAMP suppression
Comparator Or Baseline	A71915: Sustains ANF-induced cAMP suppression
Quantified Difference	Qualitative differential effect on cAMP signaling
Conditions	Rabbit vas deferens neurotransmission assay

Why This Matters

This distinct effect on cAMP modulation suggests Anantin may differentially impact non-cGMP signaling pathways, providing a unique tool to dissect NPR-A coupling to multiple downstream effectors.

• [1] Trachte GJ. Atrial natriuretic factor alters neurotransmission independently of guanylate cyclase-coupled receptors in the rabbit vas deferens. J Pharmacol Exp Ther. 1993 Mar;264(3):1227-33. View Source

Structural and Stability Differentiation: Cyclic vs. Linear Peptides

Anantin is a 17-amino acid cyclic peptide stabilized by a lactam bridge between the β-carboxyl group of Asp8 and the amino group of Gly1, rendering it 'highly stable' and resistant to standard sequencing methods [1]. This cyclic architecture contrasts with linear peptide analogs such as ANF fragments (e.g., cleaved ANF, C-ANF 4-23), which exhibit variable stability and mixed agonist/antagonist profiles [2].

Evidence Dimension	Structural class and stability
Target Compound Data	Cyclic 17-amino acid peptide; high stability; lactam bridge (Asp8-Gly1)
Comparator Or Baseline	Linear ANF fragments (e.g., cleaved ANF, C-ANF 4-23)
Quantified Difference	Qualitative difference in structural class and proteolytic resistance
Conditions	NMR and protein chemical analysis; functional cGMP assays

Why This Matters

The cyclic structure confers enhanced proteolytic stability, making Anantin more suitable for extended in vitro assays or ex vivo tissue experiments compared to rapidly degraded linear peptide fragments.

• [1] Wyss DF, et al. Anantin--a peptide antagonist of the atrial natriuretic factor (ANF). II. Determination of the primary sequence by NMR on the basis of proton assignments. J Antibiot (Tokyo). 1991 Feb;44(2):172-80. View Source
• [2] Abell TJ, et al. Competitive peptide antagonists of ANF-induced cyclic guanosine monophosphate production. Biochem Biophys Res Commun. 1989 Oct 16;164(1):108-13. View Source

Functional Selectivity: Differential Modulation of Autocrine ANP Secretion

In adult rat cultured atrial myocytes, both Anantin and HS-142-1 reduced basal cGMP formation and stimulated immunoreactive ANP secretion. However, cGMP analogues inhibited basal ANP secretion, indicating that Anantin's stimulatory effect is mediated through cGMP reduction, but the magnitude and kinetics may differ from HS-142-1 due to their distinct receptor interaction profiles [1].

Evidence Dimension	Effect on ANP secretion and cGMP formation
Target Compound Data	Stimulates basal ANP secretion; reduces cGMP formation
Comparator Or Baseline	HS-142-1: Also stimulates ANP secretion and reduces cGMP
Quantified Difference	Qualitatively similar direction, but compound-specific nuances in mechanism (competitive vs. noncompetitive) may yield quantitative differences
Conditions	Adult rat cultured atrial myocytes, basal conditions

Why This Matters

Anantin serves as a validated tool to probe autocrine feedback loops in atrial myocytes, with its well-defined competitive binding mechanism offering a clearer interpretative framework than the more complex polysaccharide antagonist HS-142-1.

• [1] Nachshon S, et al. Effects of ANP receptor antagonists on ANP secretion from adult rat cultured atrial myocytes. Am J Physiol. 1995 Mar;268(3 Pt 1):E428-32. View Source

Anantin Research Applications

Noncompetitive NPR-A Antagonism in Adipocytes

Given its unique noncompetitive antagonism and inhibition of basal lipolysis in human adipocytes [1], Anantin is the preferred tool for studies investigating constitutive NPR-A activity or cross-talk with β-adrenergic pathways in fat cells. It should be selected over competitive antagonists like A71915 when the goal is to block both ligand-induced and ligand-independent receptor signaling.

Stable Cyclic Peptide Research

For experiments requiring unambiguous attribution of effects to NPR-A rather than NPR-B, Anantin's selectivity profile [1] makes it superior to dual antagonists like HS-142-1. This is particularly critical in tissues co-expressing multiple NPR subtypes, such as vascular smooth muscle or cardiac fibroblasts.

Cardiovascular and Renal NPR-A Studies

Anantin's cyclic peptide structure confers enhanced stability against proteolytic degradation [1], making it suitable for longer-duration in vitro assays (e.g., 24–48 hour incubations) where linear ANF fragments would rapidly degrade. This reduces the need for frequent media replenishment and improves experimental consistency.

Investigating ANF/cGMP-Independent Signaling Pathways

In model systems where ANF exerts cGMP-independent effects, Anantin's failure to sustain cAMP suppression—in contrast to A71915—provides a unique tool to dissect NPR-A coupling to alternative second messenger systems [1]. This application is relevant for neuropharmacology and reproductive biology studies.

Application

Selection Property

Validation Focus

Noncompetitive NPR‑A antagonism in adipocyte studies

Insurmountable, noncompetitive mechanism

Suppression of basal and β‑adrenergic‑driven lipolysis

Stable cyclic peptide tool for structural/long‑term research

Macrocyclic architecture with high conformational stability

Shelf‑life and resilience in biological matrices; NMR compatibility

Cardiovascular and renal NPR‑A pathway studies

NPR‑A‑selective antagonism without NPR‑B interference

cGMP accumulation and vascular smooth muscle cell signaling

• [1] Sengenès C, et al. Functional and Pharmacological Characterization of the Natriuretic Peptide-Dependent Lipolytic Pathway in Human Fat Cells. J Pharmacol Exp Ther. 2003;308(3):1101-1109. View Source
• [2] Wyss DF, et al. ANANTIN - A PEPTIDE ANTAGONIST OF THE ATRIAL NATRIURETIC FACTOR (ANF) I. PRODUCING ORGANISM, FERMENTATION, ISOLATION AND BIOLOGICAL ACTIVITY. J Antibiot (Tokyo). 1991;44(2):164-171. View Source
• [3] Wyss DF, et al. Anantin--a peptide antagonist of the atrial natriuretic factor (ANF). II. Determination of the primary sequence by NMR on the basis of proton assignments. J Antibiot (Tokyo). 1991 Feb;44(2):172-80. View Source
• [4] Trachte GJ. Atrial natriuretic factor alters neurotransmission independently of guanylate cyclase-coupled receptors in the rabbit vas deferens. J Pharmacol Exp Ther. 1993 Mar;264(3):1227-33. View Source